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Compound of Interest

Compound Name: 4-Fluoro-2-nitrophenol

Cat. No.: B1295195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling point data

for 4-Fluoro-2-nitrophenol. It includes detailed experimental protocols for the determination of

these physical properties and a representative workflow for its synthesis, visualized to aid in

laboratory applications.

Core Physicochemical Data
The melting and boiling points are critical parameters for the identification, purification, and

handling of 4-Fluoro-2-nitrophenol. The following table summarizes the reported values for

this compound.

Physical Property Value

Melting Point 71.5-77.5 °C

Boiling Point 234.1 °C (at 760 mmHg)

Experimental Protocols
Accurate determination of melting and boiling points is fundamental for characterizing a

chemical compound. Below are detailed, standard laboratory procedures for these

measurements.
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Melting Point Determination (Capillary Method)
This method is based on observing the temperature at which a small, powdered sample of the

substance transitions from a solid to a liquid state within a capillary tube.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)

Procedure:

Sample Preparation: Ensure the 4-Fluoro-2-nitrophenol sample is completely dry and finely

powdered.[1] If necessary, grind the crystalline solid using a mortar and pestle.

Capillary Tube Loading: Press the open end of a capillary tube into the powdered sample,

trapping a small amount of the material.[2]

Packing the Sample: Invert the capillary tube and tap it gently on a hard surface to cause the

solid to fall to the sealed end.[2] The packed sample height should be approximately 2-3 mm.

[2]

Measurement:

Place the packed capillary tube into the heating block of the melting point apparatus.[2]

If the approximate melting point is known, heat the block rapidly to about 15-20°C below

the expected melting point.

Then, reduce the heating rate to 1-2°C per minute to ensure thermal equilibrium between

the sample, heating block, and thermometer.
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Record the temperature at which the first drop of liquid appears (the onset of melting).

Record the temperature at which the entire sample has completely melted. The melting

point is reported as this range.

Cooling and Repetition: Allow the apparatus to cool sufficiently before performing a repeat

measurement with a fresh sample to ensure accuracy.

Boiling Point Determination (Distillation Method)
The boiling point is determined as the temperature at which the vapor pressure of the liquid

equals the surrounding atmospheric pressure. A simple distillation setup is a common method

for this measurement.[3][4]

Apparatus:

Round-bottom flask

Distillation head (still head)

Condenser

Receiving flask

Thermometer (calibrated)

Heating mantle or oil bath

Boiling chips or a magnetic stir bar

Clamps and stands

Procedure:

Apparatus Assembly: Assemble a simple distillation apparatus. Place 5-10 mL of 4-Fluoro-2-
nitrophenol into the round-bottom flask along with a few boiling chips or a stir bar to ensure

smooth boiling.
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Thermometer Placement: Position the thermometer in the distillation head so that the top of

the mercury bulb is level with the bottom of the side-arm leading to the condenser. This

ensures the thermometer measures the temperature of the vapor that is in equilibrium with

the boiling liquid.

Heating: Begin heating the flask gently. The liquid will start to boil, and its vapor will rise into

the distillation head.

Equilibrium and Measurement: As the vapor condenses on the thermometer bulb, the

temperature reading will rise and then stabilize. The constant temperature observed during

the distillation of the bulk of the liquid is the boiling point.[5]

Recording Data: Record the stable temperature reading as the boiling point. Also, record the

atmospheric pressure at the time of the measurement, as boiling point is pressure-

dependent. The observed boiling point can be corrected to standard pressure if necessary.

Synthesis Workflow
4-Fluoro-2-nitrophenol can be synthesized via the nitration of 4-fluorophenol. The following

diagram illustrates a logical workflow for this chemical transformation.
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Caption: Synthesis workflow for 4-Fluoro-2-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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